Cas no 288-14-2 (1,2-oxazole)

1,2-oxazole structure
1,2-oxazole structure
Product Name:1,2-oxazole
CAS No:288-14-2
MF:C3H3NO
MW:69.0620205402374
MDL:MFCD00003149
CID:36695
PubChem ID:9254
Update Time:2025-08-03

1,2-oxazole Chemical and Physical Properties

Names and Identifiers

    • Isoxazole
    • 1,2-oxazole
    • 1-Oxa-2-azacyclopentadiene
    • Isooxazole
    • isoxazole acid
    • Isoxazoles
    • 2-Azafuran
    • NSC 137774
    • EINECS 206-018-7
    • UNII-00SRW0M6PW
    • F14866
    • 288-14-2
    • CS-W011365
    • NS00021989
    • A819607
    • I0372
    • EN300-31051
    • STR08895
    • Q-201258
    • InChI=1/C3H3NO/c1-2-4-5-3-1/h1-3
    • MFCD00003149
    • NSC-137774
    • CHEMBL13257
    • HY-W010649
    • Isoxazole, 99%
    • FT-0627539
    • BP-21289
    • AM81392
    • 00SRW0M6PW
    • DTXSID7059775
    • Q899683
    • NSC137774
    • AKOS005254996
    • AC-16452
    • CHEBI:35595
    • F0001-0901
    • 1,2-oxazoles
    • CHEBI:55373
    • DTXCID9037874
    • 1Oxa2azacyclopentadiene
    • STL168868
    • DB-016151
    • FI02593
    • 206-018-7
    • I13100
    • MDL： MFCD00003149
    • Inchi： 1S/C3H3NO/c1-2-4-5-3-1/h1-3H
    • InChI Key： CTAPFRYPJLPFDF-UHFFFAOYSA-N
    • SMILES： O1C=CC=N1
    • BRN： 103773

Computed Properties

  • Exact Mass: 69.02150
  • Monoisotopic Mass: 69.021
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 0
  • Complexity: 30.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Not available
  • Density: 1.078 g/mL at 25 °C(lit.)
  • Melting Point: -67.1°C
  • Boiling Point: 93-95 °C(lit.)
  • Flash Point: Degrees Fahrenheit:53.6°F
    Degrees Celsius:12°C
  • Refractive Index: n20/D 1.427(lit.)
  • Solubility: 167g/l
  • PSA: 26.03000
  • LogP: 0.67460
  • Solubility: Not available
  • pka: -2.0(at 25℃)

1,2-oxazole Security Information

  • Symbol: GHS02
  • Prompt：dangerous
  • Signal Word：Danger
  • Hazard Statement： H225
  • Warning Statement： P210
  • Hazardous Material transportation number：UN 1993 3/PG 2
  • WGK Germany：3
  • Hazard Category Code： 11
  • Safety Instruction： S16-S23/33
  • FLUKA BRAND F CODES：10
  • Hazardous Material Identification： F
  • HazardClass：3
  • PackingGroup：II
  • TSCA：Yes
  • Storage Condition：2-8°C
  • Packing Group：II
  • Hazard Level：3
  • Safety Term：3
  • Packing Group：II
  • Risk Phrases：R11

1,2-oxazole Customs Data

  • HS CODE：29349990
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,2-oxazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
151637-5G
1,2-oxazole
 288-14-2
5g
 ¥305.9 2023-12-10
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
151637-25G
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25g
 ¥995.47 2023-12-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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 679.00 2021-05-17
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
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 ¥190.00 2024-04-16
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD17156-25g
Isoxazole
 288-14-2 98%
25g
 ￥177.0 2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD17156-100g
Isoxazole
 288-14-2 98%
100g
 ￥640.0 2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD17156-500g
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 288-14-2 98%
500g
 ￥2974.0 2022-03-01
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY017126-5g
Isoxazole
 288-14-2 ≥98%
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 ¥31.00 2024-07-10
TRC
I779145-50mg
Isoxazole
 288-14-2
50mg
 $ 50.00 2022-06-02
TRC
I779145-100mg
Isoxazole
 288-14-2
100mg
 $ 65.00 2022-06-02

1,2-oxazole Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:288-14-2)Isoxazole
Order Number:sfd8169
Stock Status:in Stock
Quantity:200KG
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:288-14-2)Isoxazole
sfd8169
Purity:99%
Quantity:200KG
Price ($):Inquiry
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